Cas no 21776-54-5 (6-Methyl-[1,2,3]triazolo[1,5-a]pyridine)

• Product Name: 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine
• CAS No: 21776-54-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD32696070
• CID: 4781845
• Update Time: 2025-04-23

6-Methyl-[1,2,3]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine

• MDL： MFCD32696070
• Inchi： 1S/C7H7N3/c1-6-2-3-7-4-8-9-10(7)5-6/h2-5H,1H3
• InChI Key： IQSWCZXQIKIIJB-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=CN=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• XLogP3: 0.9
• Topological Polar Surface Area: 30.2

Additional information on 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine

6-Methyl-[1,2,3]triazolo[1,5-a]pyridine (CAS No. 21776-54-5): A Versatile Heterocyclic Compound for Modern Applications

6-Methyl-[1,2,3]triazolo[1,5-a]pyridine (CAS No. 21776-54-5) is a nitrogen-rich heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This fused bicyclic structure combines the triazole and pyridine moieties, creating unique electronic properties that make it valuable for various applications. With the growing interest in nitrogen-containing heterocycles and small molecule drug discovery, this compound has become increasingly relevant in addressing contemporary scientific challenges.

The molecular structure of 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine features a planar aromatic system with three nitrogen atoms, contributing to its electron-deficient character. This property makes it particularly interesting for organic electronics and catalysis applications. Recent studies have shown its potential as a building block for OLED materials, where its rigid structure and electron-transport capabilities can enhance device performance. The methyl group at the 6-position offers opportunities for further functionalization, expanding its utility in medicinal chemistry and material design.

In pharmaceutical research, 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine serves as a privileged scaffold for drug discovery. Its structural similarity to biologically active compounds has led to investigations in CNS-targeting drugs and kinase inhibitors. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it valuable for designing molecules with improved target binding affinity and pharmacokinetic properties. Researchers are particularly interested in its potential applications for neurodegenerative disease treatment and cancer therapeutics.

The synthesis of 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine typically involves cyclization reactions starting from appropriately substituted pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent advancements in flow chemistry and photocatalysis have provided more efficient routes to this heterocyclic system, addressing common questions about scalability and process optimization in fine chemical production.

Material scientists have explored 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine derivatives for applications in organic semiconductors and coordination polymers. Its electron-deficient nature makes it suitable for constructing n-type organic materials used in field-effect transistors and photovoltaic devices. The compound's thermal stability and film-forming properties are particularly valuable for developing next-generation flexible electronics, a rapidly growing field that aligns with current trends in wearable technology and Internet of Things (IoT) devices.

Analytical characterization of 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help researchers understand its molecular properties and confirm structural purity—critical factors for both pharmaceutical and material applications. Recent developments in automated structure elucidation and computational chemistry have streamlined the characterization process, addressing common industry challenges in compound identification and quality control.

The commercial availability of 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with various purity grades suitable for different applications, from laboratory-scale research to process development. Current market trends show particular interest in custom derivatives and isotopically labeled versions for specialized research needs, including drug metabolism studies and mechanistic investigations.

Safety considerations for handling 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation controls are recommended during manipulation. The compound's stability profile makes it suitable for standard storage conditions, though researchers often inquire about optimal long-term storage solutions and compatibility with common solvents—topics frequently searched in chemical databases.

Future research directions for 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine include exploring its potential in bioconjugation chemistry and supramolecular assemblies. The growing field of theranostics (combined therapy and diagnostics) may benefit from derivatives of this scaffold, particularly for developing targeted imaging probes. Additionally, its application in metal-organic frameworks (MOFs) presents opportunities for gas storage and separation technologies—areas of significant interest for environmental remediation and clean energy solutions.

For researchers working with 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine, access to reliable spectral data and reference standards remains crucial. Many scientific queries focus on comparing experimental results with literature values or troubleshooting synthetic procedures. The development of comprehensive electronic databases and predictive modeling tools has greatly facilitated work with this and similar heterocyclic compounds, addressing common pain points in structure-activity relationship studies and property prediction.

In conclusion, 6-Methyl-[1,2,3]triazolo[1,5-a]pyridine (CAS No. 21776-54-5) represents a versatile building block with applications spanning multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire innovations in drug discovery, material science, and beyond. As research trends evolve toward multifunctional compounds and sustainable chemistry, this heterocyclic system is well-positioned to contribute to solutions for some of today's most pressing scientific and technological challenges.